2-{2-[(3-fluorobenzyl)oxy]phenyl}-1,3-benzothiazole

• IUPAC Name: 2-[2-[(3-fluorophenyl)methoxy]phenyl]-1,3-benzothiazole
• InChI: InChI=1S/C20H14FNOS/c21-15-7-5-6-14(12-15)13-23-18-10-3-1-8-16(18)20-22-17-9-2-4-11-19(17)24-20/h1-12H,13H2
• InChI Key: KWIIMJFCWPYEGM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NC3=CC=CC=C3S2)OCC4=CC(=CC=C4)F
• Molecular Formula: C20H14FNOS
• Molecular Weight: 335.4 g/mol

Description

2-{2-[(3-fluorobenzyl)oxy]phenyl}-1,3-benzothiazole is a chemical compound that has been extensively researched for its potential applications in various fields, including medicinal chemistry, pharmacology, and material science. This compound is also known as FB-1 or NSC 750854 and has a molecular weight of 327.37 g/mol.

Scientific Research Applications

2-{2-[(3-fluorobenzyl)oxy]phenyl}-1,3-benzothiazole has been extensively researched for its potential applications in various fields, including medicinal chemistry, pharmacology, and material science. In medicinal chemistry, this compound has been reported to exhibit anti-tumor, anti-inflammatory, and anti-angiogenic activities. In pharmacology, this compound has been reported to modulate the activity of ion channels and receptors, which makes it a potential therapeutic agent for various diseases. In material science, this compound has been reported to exhibit fluorescent properties, which makes it a potential candidate for the development of fluorescent probes and sensors.

Mechanism of Action

The mechanism of action of 2-{2-[(3-fluorobenzyl)oxy]phenyl}-1,3-benzothiazole is not fully understood. However, it has been reported to modulate the activity of ion channels and receptors, including TRPC6, TRPV1, and GABA receptors. This modulation leads to changes in intracellular calcium levels, which can affect various cellular processes, including cell proliferation, apoptosis, and migration.
Biochemical and Physiological Effects:
This compound has been reported to exhibit various biochemical and physiological effects. In vitro studies have shown that this compound inhibits the proliferation and migration of cancer cells, induces apoptosis, and inhibits angiogenesis. In vivo studies have shown that this compound exhibits anti-tumor activity in various animal models. This compound has also been reported to exhibit anti-inflammatory activity and modulate the activity of ion channels and receptors.

Advantages and Limitations for Lab Experiments

The advantages of using 2-{2-[(3-fluorobenzyl)oxy]phenyl}-1,3-benzothiazole in lab experiments include its high purity, high yield, and potential therapeutic applications. The limitations of using this compound in lab experiments include its limited solubility in water and potential toxicity at high concentrations.

Future Directions

For research on 2-{2-[(3-fluorobenzyl)oxy]phenyl}-1,3-benzothiazole include investigating its potential applications as a therapeutic agent for various diseases, including cancer, inflammation, and neurological disorders. Further research is also needed to fully understand its mechanism of action and to develop more efficient synthesis methods. Additionally, research on the fluorescent properties of this compound may lead to the development of new fluorescent probes and sensors.